Cas no 2171606-02-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid
• CAS No: 2171606-02-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5958370
• PubChem ID: 165535128
• Update Time: 2025-10-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid
• EN300-1521020
• 2171606-02-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hex-5-en-3-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-9-17(4-2)27-25(31)23(14-15-24(29)30)28-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h3,5-8,10-13,17,22-23H,1,4,9,14-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VXPVXVNMSMOBHD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC=C)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic Acid (CAS No. 2171606-02-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid, identified by its CAS number 2171606-02-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive peptides and proteins. The structural complexity of this molecule, characterized by its fluoren-9-yl and hex-5-en-3-yl substituents, makes it a subject of interest for researchers exploring novel pharmacophores.

The methoxycarbonyl and carbamoyl functional groups in the molecule contribute to its reactivity and versatility, enabling its use as a building block in the construction of more complex molecular architectures. This compound's unique structural features have positioned it as a valuable intermediate in the synthesis of peptidomimetics and other therapeutic agents. The presence of the fluoren moiety, in particular, is noteworthy as fluorene derivatives are often employed in medicinal chemistry due to their favorable physicochemical properties, including high lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The synthesis and characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid aligns with this trend, as it offers a promising scaffold for designing next-generation therapeutics. Studies have demonstrated that compounds incorporating fluorene-based structures exhibit remarkable binding affinity to biological targets, making them attractive candidates for drug discovery efforts.

The hex-5-en substituent in this molecule introduces a degree of unsaturation that can be exploited for further functionalization. This feature allows for the introduction of additional chemical groups, enabling the creation of derivatives with tailored biological properties. Such modifications are crucial for optimizing drug-like characteristics, such as solubility, bioavailability, and target specificity. The ability to modify the structure of this compound while retaining its core pharmacophoric features makes it an invaluable tool for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of peptidomimetics in addressing unmet medical needs. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and efficacy. The compound in question, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-yl)carbamoylbutanoic acid, serves as a key intermediate in the synthesis of such mimetics. Its structural design allows for the creation of molecules that can interact with biological targets in a manner similar to natural peptides but with enhanced pharmacological properties.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hex-5-en-3-y l)carbamoylbutanoic acid. These techniques have opened up new possibilities for drug discovery by allowing researchers to access previously inaccessible molecular architectures. The combination of traditional organic synthesis with modern techniques such as combinatorial chemistry and flow chemistry has significantly accelerated the development process.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical cellular pathways. These interactions may translate into therapeutic benefits across a range of diseases. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects and to identify potential applications in human health.

The role of computational chemistry in the design and optimization of novel compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes and affinities of 4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-4-(hex -5 -en -3 -yl)carbamoylbutanoic acid to its target proteins. These predictions guide experimental efforts by providing insights into how structural modifications can enhance biological activity. By integrating computational methods with experimental approaches, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The synthesis of 4-{(9H-fluore n -9 -yl)methoxycarbonyl}amino)-4-(hex -5 -en -3 -yl)carbamoylbutanoic acid also highlights the importance of green chemistry principles in modern drug development. Efforts are being made to minimize waste and reduce environmental impact throughout the synthetic process. This includes optimizing reaction conditions to improve yields while using sustainable solvents and catalysts where possible. Such practices not only benefit the environment but also contribute to cost-effective production methods.

In conclusion, 4-{(9H-fluore n -9 -yl)methoxycarbonyl}amino)-4-(hex -5 -en -3 -yl)carbamoylbutanoic acid (CAS No. 2171606--02--1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and versatility, make it an attractive scaffold for designing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of medicine's most pressing challenges.